Cas no 62664-48-6 (3-Thiophenecarboxylic acid, 4,5-dimethyl-2-phenyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-phenyl-, ethyl ester
• CAS No: 62664-48-6
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 436138
• PubChem ID: 71384065
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4,5-dimethyl-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-phenyl-, ethyl ester
• ethyl 4,5-dimethyl-2-phenylthiophene-3-carboxylate
• 62664-48-6
• DTXSID00806342

• Inchi： 1S/C15H16O2S/c1-4-17-15(16)13-10(2)11(3)18-14(13)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
• InChI Key： AFNCZRWNLVDRBX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 260.08718
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3